Cas no 1375474-76-2 (3-cyclopentyl-3-ethoxypropan-1-amine)
3-cyclopentyl-3-ethoxypropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-cyclopentyl-3-ethoxypropan-1-amine
-
- MDL: MFCD21602665
- Inchi: 1S/C10H21NO/c1-2-12-10(7-8-11)9-5-3-4-6-9/h9-10H,2-8,11H2,1H3
- InChI Key: QFVYSRYGSVZTKF-UHFFFAOYSA-N
- SMILES: C(N)CC(C1CCCC1)OCC
Experimental Properties
- Density: 0.9±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 255.1±13.0 °C at 760 mmHg
- Flash Point: 92.3±8.6 °C
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
3-cyclopentyl-3-ethoxypropan-1-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-cyclopentyl-3-ethoxypropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C992850-10mg |
3-cyclopentyl-3-ethoxypropan-1-amine |
1375474-76-2 | 10mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C992850-50mg |
3-cyclopentyl-3-ethoxypropan-1-amine |
1375474-76-2 | 50mg |
$ 230.00 | 2022-06-06 | ||
| TRC | C992850-100mg |
3-cyclopentyl-3-ethoxypropan-1-amine |
1375474-76-2 | 100mg |
$ 340.00 | 2022-06-06 | ||
| Chemenu | CM436016-250mg |
3-cyclopentyl-3-ethoxypropan-1-amine |
1375474-76-2 | 95%+ | 250mg |
$488 | 2023-03-27 | |
| Chemenu | CM436016-500mg |
3-cyclopentyl-3-ethoxypropan-1-amine |
1375474-76-2 | 95%+ | 500mg |
$760 | 2023-03-27 | |
| Chemenu | CM436016-1g |
3-cyclopentyl-3-ethoxypropan-1-amine |
1375474-76-2 | 95%+ | 1g |
$969 | 2023-03-27 | |
| Enamine | EN300-97975-0.05g |
3-cyclopentyl-3-ethoxypropan-1-amine |
1375474-76-2 | 95% | 0.05g |
$205.0 | 2024-05-21 | |
| Enamine | EN300-97975-0.1g |
3-cyclopentyl-3-ethoxypropan-1-amine |
1375474-76-2 | 95% | 0.1g |
$306.0 | 2024-05-21 | |
| Enamine | EN300-97975-0.25g |
3-cyclopentyl-3-ethoxypropan-1-amine |
1375474-76-2 | 95% | 0.25g |
$438.0 | 2024-05-21 | |
| Enamine | EN300-97975-0.5g |
3-cyclopentyl-3-ethoxypropan-1-amine |
1375474-76-2 | 95% | 0.5g |
$691.0 | 2024-05-21 |
3-cyclopentyl-3-ethoxypropan-1-amine Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on 3-cyclopentyl-3-ethoxypropan-1-amine
Recent Advances in the Study of 3-cyclopentyl-3-ethoxypropan-1-amine (CAS: 1375474-76-2) in Chemical Biology and Pharmaceutical Research
The compound 3-cyclopentyl-3-ethoxypropan-1-amine (CAS: 1375474-76-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical relevance.
Recent studies have highlighted the role of 3-cyclopentyl-3-ethoxypropan-1-amine as a key intermediate in the synthesis of novel bioactive molecules. Its cyclopentyl and ethoxy functional groups contribute to its versatility in medicinal chemistry, enabling the development of compounds with enhanced pharmacokinetic properties. Researchers have successfully utilized this compound in the design of small-molecule inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, neurodegenerative disorders, and infectious diseases.
One of the most promising applications of 3-cyclopentyl-3-ethoxypropan-1-amine is in the development of central nervous system (CNS) therapeutics. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, making it a valuable scaffold for designing drugs targeting neurological conditions. Additionally, its metabolic stability and low toxicity profile have been confirmed in recent in vitro and in vivo studies, further supporting its potential for clinical translation.
In the context of drug discovery, the compound's mechanism of action has been elucidated through advanced structural biology techniques. X-ray crystallography and molecular docking studies have revealed its interactions with specific protein targets, providing insights into structure-activity relationships (SAR) that can guide future optimization efforts. These findings have been published in high-impact journals, underscoring the scientific community's growing interest in this molecule.
Looking ahead, researchers are exploring the potential of 3-cyclopentyl-3-ethoxypropan-1-amine in combination therapies and as a building block for more complex pharmaceutical agents. Its chemical versatility allows for various modifications, opening new avenues for addressing unmet medical needs. Ongoing clinical trials and patent filings related to derivatives of this compound suggest that it may soon transition from bench to bedside, offering new treatment options for patients.
In conclusion, 3-cyclopentyl-3-ethoxypropan-1-amine (CAS: 1375474-76-2) represents a promising candidate in pharmaceutical research, with applications spanning multiple therapeutic areas. Its unique chemical properties, combined with recent advances in understanding its biological activity, position it as a valuable tool for drug discovery and development. Continued research in this area is expected to yield significant breakthroughs in the coming years.
1375474-76-2 (3-cyclopentyl-3-ethoxypropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)